![molecular formula C18H18FNO3 B5912345 3-[(2,5-dimethoxyphenyl)amino]-1-(4-fluorophenyl)-2-buten-1-one](/img/structure/B5912345.png)
3-[(2,5-dimethoxyphenyl)amino]-1-(4-fluorophenyl)-2-buten-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(2,5-dimethoxyphenyl)amino]-1-(4-fluorophenyl)-2-buten-1-one, also known as FUB-APINACA, is a synthetic cannabinoid that was first identified in 2013. Synthetic cannabinoids are compounds that mimic the effects of the natural cannabinoid compounds found in the cannabis plant. These compounds are often used recreationally and have been associated with a range of adverse effects, including psychosis, seizures, and even death. However, FUB-APINACA has also been the subject of scientific research, which has revealed its potential applications as a tool for understanding the endocannabinoid system and as a potential therapeutic agent.
Mechanism of Action
3-[(2,5-dimethoxyphenyl)amino]-1-(4-fluorophenyl)-2-buten-1-one acts as a potent agonist of the cannabinoid receptor CB1. The CB1 receptor is located in the brain and is responsible for many of the effects associated with cannabis use, including the psychoactive effects. When this compound binds to the CB1 receptor, it activates a signaling cascade that leads to the release of neurotransmitters like dopamine and serotonin. This activation of the CB1 receptor is thought to be responsible for many of the physiological and biochemical effects associated with this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. These effects include the modulation of pain and inflammation, the regulation of mood and anxiety, and the alteration of appetite and metabolism. This compound has also been shown to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(2,5-dimethoxyphenyl)amino]-1-(4-fluorophenyl)-2-buten-1-one in lab experiments is its potency. This compound is a highly potent agonist of the CB1 receptor, which means that it can be used at lower concentrations than other synthetic cannabinoids. This can be beneficial in terms of reducing costs and minimizing the risk of adverse effects. However, one limitation of using this compound in lab experiments is its potential for toxicity. Synthetic cannabinoids like this compound have been associated with a range of adverse effects, including seizures and even death. Therefore, it is important to use caution when working with these compounds in the lab.
Future Directions
There are many potential future directions for research on 3-[(2,5-dimethoxyphenyl)amino]-1-(4-fluorophenyl)-2-buten-1-one. One area of interest is the development of this compound as a therapeutic agent. The neuroprotective effects of this compound make it a potential candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's. Another area of interest is the development of this compound as a tool for understanding the endocannabinoid system. As our understanding of this complex signaling system continues to evolve, synthetic cannabinoids like this compound will likely play an important role in advancing our knowledge. Finally, there is also interest in developing safer and more effective synthetic cannabinoids that can be used in a variety of research and therapeutic applications.
Synthesis Methods
3-[(2,5-dimethoxyphenyl)amino]-1-(4-fluorophenyl)-2-buten-1-one is typically synthesized using standard organic chemistry techniques. The synthesis involves the reaction of a fluorinated benzene derivative with a dimethoxyphenylamine derivative in the presence of a base catalyst. The resulting product is then purified using standard chromatography techniques.
Scientific Research Applications
3-[(2,5-dimethoxyphenyl)amino]-1-(4-fluorophenyl)-2-buten-1-one has been used extensively in scientific research as a tool for understanding the endocannabinoid system. The endocannabinoid system is a complex signaling system that plays a role in regulating a wide range of physiological processes, including pain, inflammation, and mood. Synthetic cannabinoids like this compound can be used to study the effects of cannabinoid receptor activation on these processes.
properties
IUPAC Name |
(E)-3-(2,5-dimethoxyanilino)-1-(4-fluorophenyl)but-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO3/c1-12(10-17(21)13-4-6-14(19)7-5-13)20-16-11-15(22-2)8-9-18(16)23-3/h4-11,20H,1-3H3/b12-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIPUGGHFAZGERF-ZRDIBKRKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C1=CC=C(C=C1)F)NC2=C(C=CC(=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)C1=CC=C(C=C1)F)/NC2=C(C=CC(=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.